1-Chloro-5-isopropoxy-2-methyl-4-nitrobenzene

• IUPAC Name: 1-chloro-2-methyl-4-nitro-5-propan-2-yloxybenzene
• InChI: InChI=1S/C10H12ClNO3/c1-6(2)15-10-5-8(11)7(3)4-9(10)12(13)14/h4-6H,1-3H3
• InChI Key: BXIHEXKVDALKGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC(C)C)[N+](=O)[O-]
• Molecular Formula: C10H12ClNO3
• DSSTOX Substance ID: DTXSID50672271
• Molecular Weight: 229.66 g/mol
• CAS RN: 1032903-50-6

Description

1-Chloro-5-isopropoxy-2-methyl-4-nitrobenzene is an organic compound with the molecular formula C10H12ClNO3 and a molecular weight of 229.66. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of 1-Chloro-5-isopropoxy-2-methyl-4-nitrobenzene can be achieved by reacting 2-methyl-4-nitrobenzene with isopropanol under nitrogen protection in the presence of a base.

Molecular Structure Analysis

The molecular structure of 1-Chloro-5-isopropoxy-2-methyl-4-nitrobenzene consists of a benzene ring substituted with a chlorine atom, an isopropoxy group, a methyl group, and a nitro group.

Physical And Chemical Properties Analysis

1-Chloro-5-isopropoxy-2-methyl-4-nitrobenzene has a density of 1.2±0.1 g/cm³. It has a boiling point of 333.1±37.0 °C at 760 mmHg. The compound has a molar refractivity of 58.4±0.3 cm³. It has 4 hydrogen bond acceptors and 3 freely rotating bonds. The compound has an ACD/LogP of 3.95.

Scientific Research Applications

Synthesis of Benzimidazole Derivatives

1-Chloro-5-isopropoxy-2-methyl-4-nitrobenzene: . These derivatives exhibit a range of biological activities, including antimicrobial properties . The process involves palladium-catalyzed cross-coupling reactions, which are advantageous due to their mild reaction conditions compared to classical methods.

Antimicrobial Activity

. This application is significant in the development of new antibiotics and understanding the structure-activity relationship of these compounds.

Crystal Structure Analysis

. Understanding the crystal structure is crucial for the design of new materials and for studying the environmental impact of such compounds.

Environmental Pollutant Degradation

Chlorinated nitroaromatic compounds, like 1-Chloro-5-isopropoxy-2-methyl-4-nitrobenzene , are known to be environmental pollutants. .

Organic Synthesis Intermediate

This compound serves as an important intermediate in organic synthesis. .

Dye Synthesis and Pharmaceutical Intermediates

1-Chloro-5-isopropoxy-2-methyl-4-nitrobenzene: is also employed in the synthesis of dyes and pharmaceutical intermediates. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". The hazard statement is H302, indicating that it is harmful if swallowed. The precautionary statements are P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Synthesis routes and methods I

Procedure details

To a solution of 25 g (0.131 mol) of 2-chloro-4-fluoro-5-nitrotoluene in 250 ml of 2-propanol is added 208 g (0.659 mol, 5 eq.) of Cs2CO3. The mixture is stirred at 60° C. overnight and most of the 2-propanol is evaporated under reduced pressure. Water is added and the solution is extracted with EtOAc. The organic layers are combined, dried over MgSO4, concentrated and the crude product filtrated over a silica plug (eluent: 95/5 hexanes/EtOAc) to afford 2-chloro-4-isopropoxy-5-nitrotoluene as a pale yellow fluffy solid.

Synthesis routes and methods II

Procedure details